KNK437
KNK437
Heat shock protein (Hsp) inhibitor I is a benzylidene lactam compound that prevents the synthesis of inducible Hsps Hsp105, Hsp72, and Hsp40. At 100 μM, it can inhibit the development of thermotolerance in COLO 320 DM cells. Its effects on thermotolerance have been studied in the context of clinical fractionated hyperthermia as a modality of cancer therapy.
A pan-HSP inhibitor, which inhibits the synthesis of inducible HSPs, including HSP105, HSP72, and HSP40.
KNK437 is a novel inhibitor of acquisition of thermotolerance and heat shock protein. KNK437 inhibit stress-induced synthesis of heat shock proteins (HSPs). KNK437 is an effective radiosensitizer that targets multiple pro-survival stress response pathways. KNK437 is a useful agent for enhancing the efficiency of hyperthermic therapy which has less toxic side-effects in prostate cancer.
A pan-HSP inhibitor, which inhibits the synthesis of inducible HSPs, including HSP105, HSP72, and HSP40.
KNK437 is a novel inhibitor of acquisition of thermotolerance and heat shock protein. KNK437 inhibit stress-induced synthesis of heat shock proteins (HSPs). KNK437 is an effective radiosensitizer that targets multiple pro-survival stress response pathways. KNK437 is a useful agent for enhancing the efficiency of hyperthermic therapy which has less toxic side-effects in prostate cancer.
Brand Name:
Vulcanchem
CAS No.:
218924-25-5
VCID:
VC0531845
InChI:
InChI=1S/C13H11NO4/c15-7-14-4-3-10(13(14)16)5-9-1-2-11-12(6-9)18-8-17-11/h1-2,5-7H,3-4,8H2/b10-5-
SMILES:
C1CN(C(=O)C1=CC2=CC3=C(C=C2)OCO3)C=O
Molecular Formula:
C13H11NO4
Molecular Weight:
245.23 g/mol
KNK437
CAS No.: 218924-25-5
Cat. No.: VC0531845
Molecular Formula: C13H11NO4
Molecular Weight: 245.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Heat shock protein (Hsp) inhibitor I is a benzylidene lactam compound that prevents the synthesis of inducible Hsps Hsp105, Hsp72, and Hsp40. At 100 μM, it can inhibit the development of thermotolerance in COLO 320 DM cells. Its effects on thermotolerance have been studied in the context of clinical fractionated hyperthermia as a modality of cancer therapy. A pan-HSP inhibitor, which inhibits the synthesis of inducible HSPs, including HSP105, HSP72, and HSP40. KNK437 is a novel inhibitor of acquisition of thermotolerance and heat shock protein. KNK437 inhibit stress-induced synthesis of heat shock proteins (HSPs). KNK437 is an effective radiosensitizer that targets multiple pro-survival stress response pathways. KNK437 is a useful agent for enhancing the efficiency of hyperthermic therapy which has less toxic side-effects in prostate cancer. |
|---|---|
| CAS No. | 218924-25-5 |
| Molecular Formula | C13H11NO4 |
| Molecular Weight | 245.23 g/mol |
| IUPAC Name | (3Z)-3-(1,3-benzodioxol-5-ylmethylidene)-2-oxopyrrolidine-1-carbaldehyde |
| Standard InChI | InChI=1S/C13H11NO4/c15-7-14-4-3-10(13(14)16)5-9-1-2-11-12(6-9)18-8-17-11/h1-2,5-7H,3-4,8H2/b10-5- |
| Standard InChI Key | LZGGUFLRKIMBDQ-YHYXMXQVSA-N |
| Isomeric SMILES | C\1CN(C(=O)/C1=C\C2=CC3=C(C=C2)OCO3)C=O |
| SMILES | C1CN(C(=O)C1=CC2=CC3=C(C=C2)OCO3)C=O |
| Canonical SMILES | C1CN(C(=O)C1=CC2=CC3=C(C=C2)OCO3)C=O |
| Appearance | Solid powder |
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